molecular formula C11H9ClF4O3 B15384463 1-(2,3-Bis(difluoromethoxy)phenyl)-3-chloropropan-1-one

1-(2,3-Bis(difluoromethoxy)phenyl)-3-chloropropan-1-one

Cat. No.: B15384463
M. Wt: 300.63 g/mol
InChI Key: GICMSFMLPQPUTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2,3-Bis(difluoromethoxy)phenyl)-3-chloropropan-1-one is a halogenated aromatic ketone characterized by a propanone backbone substituted with a chlorine atom at the third carbon and a 2,3-bis(difluoromethoxy)phenyl group at the first carbon.

Properties

Molecular Formula

C11H9ClF4O3

Molecular Weight

300.63 g/mol

IUPAC Name

1-[2,3-bis(difluoromethoxy)phenyl]-3-chloropropan-1-one

InChI

InChI=1S/C11H9ClF4O3/c12-5-4-7(17)6-2-1-3-8(18-10(13)14)9(6)19-11(15)16/h1-3,10-11H,4-5H2

InChI Key

GICMSFMLPQPUTA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)OC(F)F)OC(F)F)C(=O)CCCl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and physicochemical differences between 1-(2,3-Bis(difluoromethoxy)phenyl)-3-chloropropan-1-one and its analogs:

Compound Name Molecular Formula Average Mass (g/mol) Substituent Positions/Type Key Structural Features
1-(2,3-Bis(difluoromethoxy)phenyl)-3-chloropropan-1-one Not explicitly given (inferred: C₁₁H₉ClF₄O₃) ~280–300 (estimated) 2,3-bis(difluoromethoxy)phenyl, 3-Cl Strong electron-withdrawing groups (-O-CF₂H)
1-[3,4-Bis(difluoromethyl)phenyl]-3-chloropropan-1-one C₁₁H₉ClF₄O 268.634 3,4-bis(difluoromethyl)phenyl, 3-Cl -CF₂H substituents (weaker EWG than -O-CF₂H)
3-Chloro-1-(2,3-difluorophenyl)propan-1-one C₉H₇ClF₂O 204.60 2,3-difluorophenyl, 3-Cl Direct fluorine substitution on phenyl ring
1-(2,4-Dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one C₁₅H₁₀Cl₂FO 309.15 2,4-dichloro-5-fluorophenyl, α,β-unsaturated ketone Conjugated enone system

Key Findings :

Substituent Effects: The difluoromethoxy groups in the target compound (-O-CF₂H) are stronger electron-withdrawing groups (EWGs) compared to difluoromethyl (-CF₂H) in the 3,4-bis(difluoromethyl)phenyl analog . Direct fluorine substitution (e.g., 2,3-difluorophenyl in ) lacks the oxygen atom present in difluoromethoxy groups, reducing steric bulk but maintaining moderate EW effects.

Molecular Weight and Solubility: The target compound’s estimated mass (~280–300 g/mol) is higher than 3-Chloro-1-(2,3-difluorophenyl)propan-1-one (204.60 g/mol) due to the additional oxygen atoms in the difluoromethoxy groups . This may reduce solubility in nonpolar solvents compared to fluorine-only analogs.

Reactivity and Synthetic Routes: The α,β-unsaturated ketone in 1-(2,4-Dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one enables conjugation, favoring Michael addition reactions, unlike the saturated propanone backbone of the target compound. Synthesis of the target compound likely involves Friedel-Crafts acylation or halogenation steps, similar to methods described for related structures in .

Crystallographic Analysis :

  • Structural determination of similar compounds often employs SHELX programs (e.g., SHELXL for refinement), which are widely used for small-molecule crystallography . Differences in crystal packing due to substituent bulk (e.g., -O-CF₂H vs. -CF₂H) could affect melting points and stability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.